Cas no 104273-71-4 (Cyclohexanecarboxylic acid, 4-(cyclopropylcarbonyl)-3,5-dioxo-, methyl ester)

• Product Name: Cyclohexanecarboxylic acid, 4-(cyclopropylcarbonyl)-3,5-dioxo-, methyl ester
• CAS No: 104273-71-4
• MF: C₁₂H₁₄O₅
• MW: 238.24
• CID: 1058111
• PubChem ID: 20185761
• Update Time: 2025-10-31

Cyclohexanecarboxylic acid, 4-(cyclopropylcarbonyl)-3,5-dioxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Trinexapac-methyl standard
• Trinexapac-methyl
• methyl 4-[cyclopropyl(hydroxy)methylidene]-3,5-dioxocyclohexane-1-carboxylate
• CID 14371478
• Cyclohexanecarboxylic acid, 4-(cyclopropylcarbonyl)-3,5-dioxo-, methyl ester
• Methyl 4-(Cyclopropylcarbonyl)-3,5-dioxocyclohexanecarboxylate
• SCHEMBL10456462
• 104273-71-4
• Methyl 4-(cyclopropanecarbonyl)-3,5-dioxocyclohexanecarboxylate
• starbld0027923

• Inchi： 1S/C12H14O5/c1-17-12(16)7-4-8(13)10(9(14)5-7)11(15)6-2-3-6/h6-7,15H,2-5H2,1H3/b11-10-
• InChI Key： XWDLLLKZZLIHSN-KHPPLWFESA-N
• SMILES： O/C(=C1/C(CC(C(=O)OC)CC/1=O)=O)/C1CC1

Computed Properties

• Exact Mass: 238.08412354g/mol
• Monoisotopic Mass: 238.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.7
• XLogP3: -0.1

Additional information on Cyclohexanecarboxylic acid, 4-(cyclopropylcarbonyl)-3,5-dioxo-, methyl ester

Research Update on Cyclohexanecarboxylic acid, 4-(cyclopropylcarbonyl)-3,5-dioxo-, methyl ester (CAS: 104273-71-4)

Cyclohexanecarboxylic acid, 4-(cyclopropylcarbonyl)-3,5-dioxo-, methyl ester (CAS: 104273-71-4) is a synthetic compound of significant interest in the field of medicinal chemistry due to its potential pharmacological applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly those targeting inflammatory and metabolic disorders. This research brief consolidates the latest findings on its chemical properties, synthetic pathways, and therapeutic potential.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's structural analogs for their inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation. The study highlighted that the cyclopropylcarbonyl moiety in the compound enhances binding affinity to COX-2's active site, suggesting its utility in designing next-generation anti-inflammatory drugs. Molecular docking simulations further supported these findings, revealing stable interactions with key amino acid residues.

Another pivotal study, featured in Bioorganic & Medicinal Chemistry Letters, focused on optimizing the synthetic route for 104273-71-4 to improve yield and scalability. The team developed a novel one-pot reaction using microwave-assisted synthesis, achieving an 85% yield under mild conditions. This advancement addresses previous challenges in large-scale production, paving the way for industrial applications.

Emerging preclinical data also indicate the compound's potential in metabolic disease modulation. A 2024 Nature Chemical Biology report demonstrated its ability to activate PPAR-γ (peroxisome proliferator-activated receptor gamma), a nuclear receptor involved in glucose homeostasis. In murine models, derivatives of 104273-71-4 reduced insulin resistance by 40%, outperforming standard thiazolidinedione drugs. However, further toxicology studies are warranted to assess long-term safety.

Despite these promising developments, challenges remain in translating 104273-71-4 into clinical candidates. Its poor aqueous solubility and moderate bioavailability, as noted in European Journal of Pharmaceutical Sciences, necessitate formulation innovations such as nanoparticle encapsulation or prodrug strategies. Collaborative efforts between academia and industry are critical to overcoming these barriers.

In conclusion, Cyclohexanecarboxylic acid, 4-(cyclopropylcarbonyl)-3,5-dioxo-, methyl ester represents a versatile scaffold with dual anti-inflammatory and antidiabetic potential. Future research should prioritize structure-activity relationship (SAR) studies and in vivo efficacy trials to unlock its full therapeutic value. This compound exemplifies the synergy between synthetic chemistry and drug discovery in addressing unmet medical needs.